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Compound of Interest

Compound Name: Allylescaline hydrochloride

Cat. No.: B591799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Allylescaline hydrochloride is a research chemical. Its physiological and

toxicological properties are not fully understood.[1] These notes and protocols are intended to

provide guidance for safe handling in a laboratory setting and are based on available safety

data sheets and general principles of laboratory safety. A thorough risk assessment should be

conducted before any use.

Introduction
Allylescaline hydrochloride (CAS Number: 39201-76-8) is a derivative of the phenethylamine

escaline.[1] It is a psychedelic drug that acts as an agonist of the serotonin 5-HT2 receptors.[2]

Due to its psychoactive nature and the limited toxicological data, it should be handled with care

by trained personnel in a controlled laboratory environment.

Hazard Identification and Data Summary
There is conflicting information in the available Safety Data Sheets (SDS) regarding the

hazardous properties of Allylescaline hydrochloride. One supplier indicates that the

substance is not classified as hazardous, while another suggests it can cause skin, eye, and

respiratory irritation.[3][4] Given this discrepancy, a conservative approach to handling is

strongly recommended.

Table 1: Summary of Hazard Classifications for Allylescaline Hydrochloride
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Source GHS Classification Hazard Statements NFPA/HMIS Ratings

Cayman Chemical

SDS[3]
Not classified None

Health: 0, Fire: 0,

Reactivity: 0

CymitQuimica SDS[4]
Skin Irrit. 2, Eye Irrit.

2, STOT SE 3

H315: Causes skin

irritation, H319:

Causes serious eye

irritation, H335: May

cause respiratory

irritation.

Not Provided

Note: Due to the lack of comprehensive toxicological studies, this compound should be treated

as potentially hazardous.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with the specific experimental procedure

should be conducted to determine the appropriate level of PPE. The following are minimum

recommendations based on a cautious approach.

Gloves: Wear compatible chemical-resistant gloves to prevent skin exposure.[4]

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]

Respiratory Protection: For procedures that may generate dust or aerosols, a NIOSH/MSHA

or European Standard EN 149 approved respirator should be worn.[4]

Lab Coat: A standard laboratory coat should be worn to protect from incidental contact.

Clothing: Wear long pants and closed-toe shoes.

Experimental Protocols: Safe Handling and Use in
an In-Vitro Assay
This protocol outlines the safe handling of Allylescaline hydrochloride for the preparation of a

stock solution and its use in a typical in-vitro cell-based assay.
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4.1. Materials

Allylescaline hydrochloride powder

Appropriate solvent (e.g., DMSO, Ethanol)[1]

Calibrated analytical balance

Chemical fume hood or other ventilated enclosure

Vortex mixer

Pipettes and sterile, disposable tips

Appropriate cell culture medium and reagents

Waste disposal containers

4.2. Procedure

Preparation of Stock Solution:

Don all required PPE (gloves, safety goggles, lab coat, and respirator if weighing powder

outside of a ventilated enclosure).

Perform all manipulations of the solid compound within a chemical fume hood or other

suitable ventilated enclosure to minimize inhalation exposure.

Carefully weigh the desired amount of Allylescaline hydrochloride using a calibrated

analytical balance.

Place the weighed powder in an appropriate vial.

Add the desired volume of solvent to the vial to achieve the target concentration.

Cap the vial securely and vortex until the solid is completely dissolved.

Clearly label the stock solution with the compound name, concentration, solvent, and date

of preparation.
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Use in Cell-Based Assay:

All subsequent dilutions and additions to cell cultures should be performed in a biological

safety cabinet to maintain sterility and operator safety.

Dilute the stock solution to the desired final concentration in the appropriate cell culture

medium.

Carefully add the diluted compound to the cell culture plates.

Incubate the cells for the desired time period.

Decontamination and Waste Disposal:

All disposable materials that have come into contact with Allylescaline hydrochloride
(e.g., pipette tips, vials, gloves) should be placed in a designated hazardous waste

container for incineration.

Non-disposable equipment should be decontaminated with an appropriate solvent (e.g.,

70% ethanol) and then washed thoroughly.

Liquid waste containing Allylescaline hydrochloride should be collected in a designated

hazardous waste container.

First Aid Measures
In the event of exposure, follow these first aid guidelines and seek immediate medical

attention.

After Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen.

If breathing has stopped, give artificial respiration. Seek immediate medical attention.[4]

After Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes.[4] Remove contaminated clothing.

After Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

holding the eyelids open.[4]
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After Swallowing: Do not induce vomiting. Wash out the mouth with water, provided the

person is conscious. Seek immediate medical attention.[4]

Storage and Stability
Storage Temperature: Store at 2°C - 8°C.[4]

Storage Conditions: Keep the container tightly closed in a dry and well-ventilated place.[4]

Stability: The compound is stable for at least 5 years when stored correctly.[1]

Spill and Emergency Procedures
In the event of a spill, evacuate the area and prevent unprotected personnel from entering.

Small Spills:

Wearing appropriate PPE, carefully absorb the spill with an inert material (e.g., vermiculite,

sand).

Collect the absorbed material and place it in a sealed container for disposal as hazardous

waste.

Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills:

Evacuate the laboratory and notify the appropriate safety personnel.

Restrict access to the area.

Follow institutional procedures for large chemical spills.

Visualized Workflows and Pathways
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Caption: Workflow for the safe handling of Allylescaline hydrochloride.
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Caption: Emergency response protocol for Allylescaline hydrochloride exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Allylescaline
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591799#handling-and-safety-protocols-for-
allylescaline-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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